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Get Quote

Metalaxyl-13C6 Technical Data

The table below summarizes the core identification and chemical data for the Metalaxyl-13C6 stable isotope

standard [1] [2].

Property Description

Common Name Metalaxyl-13C6

CAS Number 1356199-69-3

Molecular Formula C913C6H21NO4

Molecular Weight 285.29 g/mol

Appearance White to off-white solid

Chemical Structure 13C-labeled Metalaxyl. The six carbon atoms in the aromatic ring are replaced

with 13C isotopes [1].

Unlabeled Metalaxyl
CAS

57837-19-1

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s1799545?utm_src=pdf-body
https://www.smolecule.com/products/s1799545?utm_src=pdf-interest
https://www.smolecule.com/products/s1799545?utm_src=pdf-body
https://www.smolecule.com/products/s1799545?utm_src=pdf-body
https://www.medchemexpress.com/metalaxyl-13c6.html?srsltid=AfmBOorb_-f_JrTjePQ8PWVX48AauZomf6zA1_20t3pv8qHoxHWXUHsa
https://www.medchemexpress.com/metalaxyl-13c6.html?locale=es-ES&srsltid=AfmBOoolaibFXQHoXCCnmWAtiSA6BXqEf2fimhEds1oWG7LthLQVfK4_
https://www.medchemexpress.com/metalaxyl-13c6.html?srsltid=AfmBOorb_-f_JrTjePQ8PWVX48AauZomf6zA1_20t3pv8qHoxHWXUHsa
https://www.smolecule.com/products/s1799545?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Primary Applications and Experimental Context

Metalaxyl-13C6 is specifically designed for use in analytical chemistry and metabolism studies. The

following diagram illustrates its primary applications and the logical flow of its use in research.
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The biological context for its use is that the unlabeled Metalaxyl fungicide inhibits protein synthesis in fungi

and is effective against pathogens like Phytophthora infestans (potato blight) [1]. In plants, metalaxyl is

absorbed by the roots and metabolized through processes including oxidation of a ring-methyl group and

hydrolysis of the ester and ether bonds [3]. The primary metabolite is the acid form of the compound, N-(2,6-

dimethylphenyl)-N-(methoxyacetyl) alanine [3].

Suggested Experimental Workflow
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While the search results do not provide a step-by-step protocol, a general methodology for using an internal

standard like Metalaxyl-13C6 can be outlined based on its described applications [3].

The following workflow visualizes a typical procedure for quantifying metalaxyl and its metabolites in a

plant system using Metalaxyl-13C6 as an internal standard.

1. Sample Preparation

2. Add Internal Standard Homogenize plant tissue
(e.g., potato seedlings)

3. Extraction Spike sample with a known
amount of Metalaxyl-¹³C₆

4. Analysis Extract analytes with
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5. Quantitation LC-MS/MS or GC-MS analysis
to measure analyte/IS ratio

Use calibration curve
for precise quantitation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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